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Compound of Interest

Compound Name: Myclobutanil

Cat. No.: B10753111 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Myclobutanil, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection. Myclobutanil is classified as a hazardous substance, toxic to aquatic life with long-

lasting effects, and requires careful handling and disposal in accordance with all applicable

regulations.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye/Face Protection: Chemical-tight goggles or a full face shield if splashing is possible.

Skin Protection: Impervious gloves (e.g., neoprene, PVC), a long-sleeved shirt, long pants,

and an apron or coveralls.[3]

Respiratory Protection: If handling powders or generating dust, use a particulate respirator.

Ensure adequate ventilation, using local exhaust if necessary.[2]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where Myclobutanil is handled.[4] Contaminated clothing should be removed

immediately and washed separately before reuse, or discarded if heavily contaminated.[3][5]
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Step-by-Step Disposal Procedures
Disposal methods for Myclobutanil waste must comply with federal, state, and local laws.[3] It

is crucial not to dispose of this chemical with household garbage or allow it to enter sewage

systems or waterways.[6][7]

Procedure 1: Disposal of Unused or Excess
Myclobutanil

Regulatory Compliance: Unused Myclobutanil is considered toxic or hazardous waste.[3][8]

Its disposal is a violation of Federal law if not done correctly.[3][8]

Original Container: Whenever possible, keep the chemical in its original container.[1] Do not

mix it with other waste.[1]

Contact a Specialist: Arrange for disposal through a licensed chemical destruction plant or a

permitted hazardous waste facility.[7]

Consult Authorities: If specific instructions are unclear, contact your State Pesticide or

Environmental Control Agency, or the hazardous waste representative at the nearest EPA

Regional Office for guidance.[3][8]

Procedure 2: Disposal of Empty Containers
Decontamination: Do not reuse empty containers.[8] The preferred method for

decontaminating containers (for sizes 5 gallons or less) is triple rinsing:

Empty the remaining contents into application equipment or a mix tank.

Fill the container 1/4 full with water and recap.

Shake for 10 seconds. Drain the rinsate into the application equipment.

Repeat this procedure two more times.[8]

Final Disposal: After rinsing, puncture the container to prevent reuse.[2] It can then be

offered for recycling if available, or disposed of in a sanitary landfill or by incineration, as

allowed by state and local authorities.[3][5]
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Procedure 3: Spill Cleanup and Disposal
Containment: Immediately contain the spill. For liquid spills, use an inert absorbent material

like sand, vermiculite, or Fuller's Earth.[3] For solid spills, use dry clean-up procedures to

avoid generating dust.[2] Prevent the spill from entering drains or waterways.[1][7]

Collection: Carefully collect the absorbed material or spilled solid and place it into a suitable,

closable, and clearly labeled container for hazardous waste.[2][4]

Decontamination of Spill Area: Clean the affected area thoroughly. For liquid spills, you can

work a slurry of household detergent and water into the material with a stiff brush before

absorbing the final residue.

Waste Disposal: The collected spill waste must be sealed and disposed of as hazardous

waste through a permitted facility.

Quantitative Data
The following tables summarize key quantitative data regarding Myclobutanil's properties and

environmental impact.

Table 1: Physical and Chemical Properties

Property Value Source

Chemical Formula C₁₅H₁₇ClN₄ [1]

Molecular Weight 288.78 g/mol [1]

Water Solubility 132 mg/L (at 20°C) [9]

Soil Half-Life 50 to 400 days (field trials)

| Foliar Half-Life | ~7 days (on turf) | |

Table 2: Ecotoxicity Data
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Organism Test Result Source

Rainbow Trout 96hr LC₅₀ 2.0 - 4.2 mg/L [1][3]

Bluegill Sunfish 96hr LC₅₀ 2.4 mg/L [3]

Daphnia magna

(Water Flea)
48hr EC₅₀ 17 mg/L [1]

Bobwhite Quail Oral LC₅₀ > 5,000 ppm [3]

| Honeybee | Contact LD₅₀ | > 200 µ g/bee |[3] |

Myclobutanil Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Myclobutanil waste in a laboratory setting.
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Identify Myclobutanil Waste

Type of Waste?

Unused Product

Unused Product

Empty Container

Empty Container

Spill Residue

Spill / Cleanup

Can be used per
label instructions?

Use according to
label instructions

Yes

Dispose as Hazardous Waste via
Licensed Facility / Approved Plant

No

Triple Rinse Container
(or equivalent)

Contain Spill with
Inert Absorbent

Puncture to
Prevent Reuse

Offer for Recycling
(if available)

Dispose in Sanitary Landfill
(if permitted)

Recycling unavailable

Collect Waste into
Labeled Container

Contact State Agency
or EPA for Guidance

If instructions are unclear

Click to download full resolution via product page

Caption: Decision workflow for safe and compliant Myclobutanil waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

